![molecular formula C15H11F2N3O B2566715 3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide CAS No. 1396862-74-0](/img/structure/B2566715.png)
3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide
Overview
Description
3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide is a chemical compound with the molecular formula C15H11F2N3O . It has an average mass of 287.264 Da and a monoisotopic mass of 287.087006 Da .
Molecular Structure Analysis
The molecular structure of 3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide consists of 15 carbon atoms, 11 hydrogen atoms, 2 fluorine atoms, 3 nitrogen atoms, and 1 oxygen atom . Unfortunately, the specific structural details are not provided in the available resources.Scientific Research Applications
Optical Applications
The compound is part of a family of pyrazolo[1,5-a]pyrimidines that have been identified as strategic compounds for optical applications . They have several key characteristics such as simpler and greener synthetic methodology and tunable photophysical properties . These properties make them suitable for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials .
CDK2 Inhibition
The compound has been identified as a potential inhibitor of Cyclin-Dependent Kinase 2 (CDK2), a protein that is an appealing target for cancer treatment . The inhibition of CDK2 can selectively target tumor cells .
Antifungal Agent
Derivatives of the compound have shown potential as potent antifungal agents . This could be a significant development in the field of pest management science.
Fluorogenic Heterocyclic Compounds
The compound is a fluorogenic heterocyclic compound, which has advantages over hydrocarbon-based fluorophores . These include synthetic access methodologies that allow structural diversity, heteroatoms that make them potential chelating agents for ions, and better solubility in green solvents .
Bioimaging Applications
Due to their fluorescent properties, these compounds can be used in bioimaging applications . This can help in studying biological interactions and materials science .
Organic Light-Emitting Devices
The compound’s fluorescent properties can also be exploited in the field of organic light-emitting devices . This can lead to the development of new technologies that can raise our standard of living .
Mechanism of Action
Target of Action
Similar compounds with a pyrazolo[1,5-a]pyrimidine structure have been identified as strategic compounds for optical applications . They are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials .
Mode of Action
Compounds with similar structures have been shown to have tunable photophysical properties . These properties are influenced by electron-donating groups (EDGs) at position 7 on the fused ring, which improve both the absorption and emission behaviors .
Biochemical Pathways
Similar compounds have been shown to affect the dynamics of intracellular processes . The electronic structure analysis based on DFT and TD-DFT calculations revealed that EDGs at position 7 on the fused ring favor large absorption/emission intensities as a result of the ICT to/from this ring .
Pharmacokinetics
Similar compounds have been shown to possess good plasma stability .
Result of Action
Similar compounds have been shown to have significant inhibitory activity .
Action Environment
Similar compounds have been shown to have good stability under exposure to extreme ph .
properties
IUPAC Name |
3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F2N3O/c16-12-5-4-10(7-13(12)17)15(21)18-8-11-9-19-20-6-2-1-3-14(11)20/h1-7,9H,8H2,(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVRSDFFRXWPVIA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=NN2C=C1)CNC(=O)C3=CC(=C(C=C3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide | |
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